Cas no 1951411-75-8 (2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1951411-75-8
• MF: C₁₇H₂₅BF₂N₂O₂
• MW: 338.200411558151
• MDL: MFCD18739687
• CID: 4709930
• Update Time: 2025-06-22

2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3,3-difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• FC1(CN(CC1)CCC1=NC=C(C=C1)B1OC(C(O1)(C)C)(C)C)F
• 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD18739687
• Inchi： 1S/C17H25BF2N2O2/c1-15(2)16(3,4)24-18(23-15)13-5-6-14(21-11-13)7-9-22-10-8-17(19,20)12-22/h5-6,11H,7-10,12H2,1-4H3
• InChI Key： HXRGQQXCWUQXCM-UHFFFAOYSA-N
• SMILES： FC1(CCN(CCC2C=CC(B3OC(C)(C)C(C)(C)O3)=CN=2)C1)F

Computed Properties

• Exact Mass: 338.1977145 g/mol
• Monoisotopic Mass: 338.1977145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6
• Molecular Weight: 338.2

Additional information on 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1951411-75-8)

2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1951411-75-8, represents a convergence of advanced synthetic methodologies and molecular design principles aimed at developing novel therapeutic agents. The structural features of this molecule, particularly its dual functionality and the presence of both 3,3-difluoropyrrolidinyl and tetramethyltetrahydrofuranyl moieties, make it a promising candidate for further exploration in medicinal chemistry.

The 3,3-difluoropyrrolidinyl group is a key structural element that contributes to the compound's unique electronic properties. Fluorine atoms are known for their ability to modulate the reactivity and binding affinity of molecules, making them invaluable in the design of bioactive compounds. In this context, the introduction of fluorine atoms into the pyrrolidine ring enhances the compound's potential as a pharmacophore by influencing its metabolic stability and interactions with biological targets. Recent studies have demonstrated that fluorinated pyrrolidines exhibit enhanced binding affinity to certain enzyme families, which is a critical factor in drug design.

The other notable feature of this compound is the presence of a tetramethyltetrahydrofuranyl boronic ester group at the 5-position. This moiety is particularly significant in the context of cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions, a powerful tool for constructing complex molecular architectures. The tetramethyltetrahydrofuranyl group not only provides steric protection to the boronic ester but also enhances its stability under various reaction conditions. This makes the compound an excellent intermediate for further derivatization and functionalization.

The pyridine core of 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine serves as an important pharmacophoric element that can interact with biological targets through hydrogen bonding and hydrophobic interactions. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to modulate receptor activity and enzyme function. The ethyl chain connecting the pyrrolidine ring to the pyridine core introduces additional conformational flexibility into the molecule, which can be exploited to optimize its binding properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like this one with unprecedented accuracy. Molecular docking studies have shown that this compound can interact with various biological targets with high specificity. For instance, preliminary simulations suggest that it may bind to enzymes involved in signal transduction pathways relevant to neurological disorders. This aligns with ongoing research efforts aimed at developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(2-(3,3-Difluoropyrrolidin-1-yl)ethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine represents a testament to the ingenuity of modern synthetic chemists. The use of advanced techniques such as transition-metal-catalyzed cross-coupling reactions has made it possible to construct complex molecular frameworks with high precision. The development of new synthetic routes has not only improved yields but also reduced costs associated with producing these valuable intermediates.

In conclusion, 1951411-75-8 stands as a remarkable example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique combination of functional groups and its potential for further derivatization make it a compelling subject for future research. As our understanding of biological systems continues to evolve, 1951411-75-8 may play a crucial role in the development of next-generation pharmaceuticals that address some of humanity's most pressing health challenges.